Cas no 120500-90-5 (Pigment Red 255)

• Product Name: Pigment Red 255
• CAS No: 120500-90-5
• MF: C₁₈H₁₂N₂O₂
• MW: 288.300084114075
• CID: 63498
• PubChem ID: 625613
• Update Time: 2025-04-18

Pigment Red 255 Chemical and Physical Properties

Names and Identifiers

• Pigment Red 255
• 3,6-Diphenyl-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione
• DPP Coral Red
• D3743
• 1,4-diphenyl-2,5-dihydropyrrolo[3,4-c]pyrrole-3,6-dione
• Pyrrolo[3,4-c]pyrrole-1,4-dione, 2,5-dihydro-3,6-diphenyl-
• DTXSID2068971
• FT-0689872
• 3-hydroxy-1,4-diphenyl-2H-pyrrolo[3,4-c]pyrrol-6-one
• NS00077680
• 54660-00-3
• AKOS004910487
• SCHEMBL278635
• 3,6-diphenyl-2 ,5-diaza-1 ,4(2h,5h)-pentalenedione
• MFCD11870113
• 1,4-diketo-2,5-dihydro-3,6-diphenyl-pyrrolo[3,4-c]pyrrole
• 2,5-Dihydro-3,6-diphenylpyrrolo[3,4-c]pyrrole-1,4-dione
• 3,6-Diphenylpyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
• D90218
• 120500-90-5
• Pyrrolo(3,4-c)pyrrole-1,4-dione, 2,5-dihydro-3,6-diphenyl-
• SY056312
• DPP Coral Red

• Inchi： 1S/C18H12N2O2/c21-17-13-14(16(20-17)12-9-5-2-6-10-12)18(22)19-15(13)11-7-3-1-4-8-11/h1-10,19,22H
• InChI Key： KKLJFKIBTOBVJI-UHFFFAOYSA-N
• SMILES： OC1=C2C(C3C=CC=CC=3)=NC(C2=C(C2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 288.09000
• Monoisotopic Mass: 288.089878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 3.4

Experimental Properties

• Density: 1.39
• Boiling Point: 643.1°C at 760 mmHg
• Flash Point: 262.7°C
• Refractive Index: 1.721
• PSA: 65.72000
• LogP: 2.93980